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Compound of Interest

Compound Name: Solvent Yellow 16

Cat. No.: B036255 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Solvent Yellow 16, a monoazo dye, is traditionally utilized as a colorant in plastics, resins, and

inks. Its inherent physicochemical properties, notably its lipophilicity and potential for

fluorescence, suggest a broader scope of application within biological and pharmaceutical

research. This technical guide explores the potential research applications of Solvent Yellow
16, presenting its known characteristics and proposing its use as a fluorescent probe for

cellular imaging and as a payload in nanoparticle-based drug delivery systems. While direct

biological applications of Solvent Yellow 16 are not extensively documented, this paper

extrapolates from established methodologies for similar lipophilic and azo dyes to provide a

framework for future research. Detailed physicochemical data is presented, alongside

generalized experimental protocols and conceptual diagrams to guide researchers in exploring

the untapped potential of this compound.

Physicochemical Properties of Solvent Yellow 16
A comprehensive understanding of the physicochemical properties of Solvent Yellow 16 is

fundamental to developing its research applications. Key data has been aggregated from

various sources to provide a detailed overview.[1][2][3][4][5]
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Property Value Reference

C.I. Name Solvent Yellow 16 [4][5]

CAS Number 4314-14-1 [1][2][5]

Molecular Formula C₁₆H₁₄N₄O [5]

Molecular Weight 278.31 g/mol [5]

Appearance Greenish-yellow powder [1][3]

Melting Point 140-160 °C [1][2]

Heat Resistance (in PS) 260 °C [1]

Light Fastness (in PS) 5-6 (on a scale of 1-8) [1][2]

Density 1.23 g/cm³ [1][3]

Solubility (g/L at 20°C)

   Acetone 17.3 [1][2]

   Butyl Acetate 28.5 [1][2]

   Methylbenzene 68.2 [1][2]

   Dichloromethane 217.8 [1][2]

   Ethyl Alcohol 4.0 [2]

   Benzene Insoluble [4]

   Water Insoluble [4]

Potential Application as a Lipophilic Fluorescent
Probe
The lipophilic nature and aromatic structure of Solvent Yellow 16 suggest its potential as a

fluorescent probe for imaging lipid-rich structures within cells, such as lipid droplets and

membranes. Azo dyes can exhibit fluorescence, and their spectral properties can be sensitive

to the local environment, making them potential environmental sensors.
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Conceptual Workflow for Cellular Imaging
The following diagram illustrates a generalized workflow for utilizing a lipophilic dye like

Solvent Yellow 16 for cellular imaging.

Prepare Stock Solution
of Solvent Yellow 16
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Dilute Stock Solution
in Cell Culture Medium

Culture Cells to
Desired Confluency

Incubate Cells with
Dye-Containing Medium

Wash Cells to Remove
Unbound Dye

Image Cells using
Fluorescence Microscopy

Analyze Images for
Dye Localization

Click to download full resolution via product page

Caption: Generalized workflow for cellular imaging with a lipophilic dye.

Generalized Experimental Protocol for Staining Lipid
Droplets
This protocol is a hypothetical starting point for using Solvent Yellow 16 to stain intracellular

lipid droplets. Optimization of dye concentration and incubation time will be necessary.
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Stock Solution Preparation: Prepare a 1 mg/mL stock solution of Solvent Yellow 16 in

dimethyl sulfoxide (DMSO).

Cell Culture: Plate and culture cells of interest (e.g., adipocytes or oleic acid-treated cancer

cells) on glass-bottom dishes suitable for microscopy.

Staining Solution Preparation: Dilute the Solvent Yellow 16 stock solution in pre-warmed,

serum-free cell culture medium to a final concentration in the range of 0.1-10 µg/mL.

Cell Staining: Remove the culture medium from the cells and add the staining solution.

Incubate for 15-60 minutes at 37°C in a CO₂ incubator.

Washing: Gently wash the cells two to three times with pre-warmed phosphate-buffered

saline (PBS) to remove excess, unbound dye.

Imaging: Add fresh culture medium or PBS to the cells and image immediately using a

fluorescence microscope. Based on its color, excitation would likely be in the blue-violet

range (e.g., 405 nm or 488 nm laser line) with emission collected in the green-yellow range.

Potential Application in Nanoparticle-Based Drug
Delivery
The high lipophilicity of Solvent Yellow 16 makes it a candidate for encapsulation within

hydrophobic nanoparticle cores. Such dye-loaded nanoparticles could serve dual roles: as a

trackable component for studying nanoparticle uptake and biodistribution, and as a model for

the encapsulation of other hydrophobic therapeutic agents.

Conceptual Framework for Nanoparticle Formulation
and Delivery
The following diagram outlines the process of encapsulating a hydrophobic dye like Solvent
Yellow 16 into a polymeric nanoparticle and its subsequent application.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b036255?utm_src=pdf-body
https://www.benchchem.com/product/b036255?utm_src=pdf-body
https://www.benchchem.com/product/b036255?utm_src=pdf-body
https://www.benchchem.com/product/b036255?utm_src=pdf-body
https://www.benchchem.com/product/b036255?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nanoparticle Formulation

Cellular Delivery and Imaging
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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